Cas no 30363-00-9 (Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-)

• Product Name: Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-
• CAS No: 30363-00-9
• MF: C₂₁H₁₆N₄
• MW: 324.37854385376
• CID: 316053
• Update Time: 2024-01-28

Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-
• 2-(M-AMINOPHENYL)-4,6-DIPHENYL-S-TRIAZINE
• Benzenamine, 3-(4,6-diphenyl-1,3,5-triazin-2-yl)-

• Inchi： 1S/C21H16N4/c22-18-13-7-12-17(14-18)21-24-19(15-8-3-1-4-9-15)23-20(25-21)16-10-5-2-6-11-16/h1-14H,22H2
• InChI Key： QPFMQLKDCFTFMY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NC(C3=CC=CC=C3)=NC(C3=CC=CC=C3)=N2)=C1

Computed Properties

• Exact Mass: 324.13768
• Monoisotopic Mass: 324.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.213
• Melting Point: 214 °C
• Boiling Point: 608.5°Cat760mmHg
• Flash Point: 357.9°C
• Refractive Index: 1.659
• PSA: 64.69
• pka: 3.77±0.10(Predicted)